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Compound of Interest

Compound Name: Bis-(3,4-dimethyl-phenyl)-amine

Cat. No.: B1268484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the synthesis of Bis-(3,4-dimethyl-phenyl)-
amine, a valuable secondary amine intermediate in organic synthesis, particularly in the

development of materials and pharmaceutical compounds. The synthesis is achieved via a

palladium-catalyzed Buchwald-Hartwig amination reaction, a highly efficient method for the

formation of carbon-nitrogen bonds. This protocol outlines the necessary reagents, equipment,

step-by-step procedure, purification methods, and characterization of the final product.

Introduction
Bis-(3,4-dimethyl-phenyl)-amine is a diarylamine that serves as a significant building block in

various fields of chemical research. Its synthesis is a key step in the creation of more complex

molecules with potential applications in medicinal chemistry and materials science. The

Buchwald-Hartwig amination is a versatile and widely used cross-coupling reaction that allows

for the formation of C-N bonds between aryl halides and amines, often with high yields and

good functional group tolerance.[1] This protocol details a specific application of this reaction

for the synthesis of the title compound.
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Compound
Name

Chemical
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Appearance
CAS
Number

Bis-(3,4-

dimethyl-

phenyl)-

amine

C₁₆H₁₉N 225.33 110

White to light

yellow

powder/cryst

al

55389-75-8

3,4-

Dimethylanili

ne

C₈H₁₁N 121.18 49-52

Brownish

crystalline

solid

95-64-7

4-Bromo-1,2-

dimethylbenz

ene

C₈H₉Br 185.06 -8
Colorless

liquid
583-71-1

Palladium(II)

Acetate
C₄H₆O₄Pd 224.50 205 (dec.)

Yellow-brown

to orange

powder

3375-31-3

X-Phos C₃₃H₄₇P 486.69 195-200
White to off-

white powder
564483-18-7

Sodium tert-

butoxide
C₄H₉NaO 96.10 180 (dec.)

White to off-

white powder
865-48-5

Experimental Protocols
Synthesis of Bis-(3,4-dimethyl-phenyl)-amine via
Buchwald-Hartwig Amination
This protocol is adapted from established Buchwald-Hartwig amination procedures.[2][3]

Materials:

3,4-Dimethylaniline

4-Bromo-1,2-dimethylbenzene
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Palladium(II) Acetate (Pd(OAc)₂)

2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (X-Phos)

Sodium tert-butoxide (NaOtBu)

Anhydrous Toluene

Schlenk flask or other suitable reaction vessel

Magnetic stirrer and hotplate

Inert atmosphere (Argon or Nitrogen)

Standard laboratory glassware for workup and purification

Silica gel for column chromatography

Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

Reaction Setup: In a dry Schlenk flask under an inert atmosphere, combine 3,4-

dimethylaniline (1.2 equivalents), 4-bromo-1,2-dimethylbenzene (1.0 equivalent), sodium

tert-butoxide (1.4 equivalents), palladium(II) acetate (0.02 equivalents), and X-Phos (0.04

equivalents).

Solvent Addition: Add anhydrous toluene to the flask via syringe. The typical concentration is

0.1-0.5 M with respect to the aryl bromide.

Reaction: Stir the reaction mixture at 100-110 °C. Monitor the reaction progress by thin-layer

chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is

typically complete within 12-24 hours.

Workup:

Cool the reaction mixture to room temperature.
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Quench the reaction by slowly adding water.

Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or

dichloromethane) three times.

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or

magnesium sulfate.

Filter the drying agent and concentrate the solvent under reduced pressure to obtain the

crude product.

Purification: Purify the crude product by flash column chromatography on silica gel using a

gradient of ethyl acetate in hexane as the eluent.

Characterization:

Determine the melting point of the purified solid.

Obtain ¹H NMR and ¹³C NMR spectra to confirm the structure and purity of Bis-(3,4-
dimethyl-phenyl)-amine.

Further characterization can be performed using mass spectrometry and infrared

spectroscopy.
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Caption: Experimental workflow for the synthesis of Bis-(3,4-dimethyl-phenyl)-amine.
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Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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